Cas no 7790-53-6 (Metaphosphoric Acid Potassium Salt)

• Product Name: Metaphosphoric Acid Potassium Salt
• CAS No: 7790-53-6
• MF: KO₃P
• MW: 118.070261955261
• MDL: MFCD00049681
• CID: 47911
• PubChem ID: 16133895
• Update Time: 2025-05-21

Metaphosphoric Acid Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Potassium Metaphosphate
• Metaphosphoric acid, potassium salt
• Potassium polymetaphosphate
• Metaphosphoric acid potassium salt
• Metaphosphoric acid (HPO3), potassium salt
• Potassium metaphosphate [NF]
• potassium phosphenate
• Potassium metaphosphate (NF)
• potassium ion O3P
• K.O3P
• Metaphosphoric acid (HPO3), potassium salt (1:1)
• OQZCJRJRGMMSGK-UHFFFAOYSA-M
• 01DMT14Z63
• 8793AF
• D05582
• MFCD00049681
• monopotassium metaphosphate
• CHEBI:148438
• EINECS 232-212-6
• UNII-01DMT14Z63
• CHEMBL2106746
• DTXCID60820221
• Q4291658
• POTASSIUM METAPHOSPHATE (II)
• 29057-10-1
• P2906
• POTASSIUM METAPHOSPHATE (MART.)
• DTXSID90872576
• 7790-53-6
• Potassium metaphosphate (kpo3)
• potassium oxophosphinate
• Metaphosphoric Acid Potassium Salt

• MDL： MFCD00049681
• Inchi： 1S/K.HO3P/c;1-4(2)3/h;(H,1,2,3)/q+1;/p-1
• InChI Key： OQZCJRJRGMMSGK-UHFFFAOYSA-M
• SMILES： [K+].P(=O)(=O)[O-]

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 117.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 49.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: A white glassy block or piece
• Density: 2,393 g/cm3
• Melting Point: 807°C
• Boiling Point: No data available
• PSA: 0.00000
• LogP: 0.00000

Metaphosphoric Acid Potassium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S22-S24/25
• Storage Condition：Room temperature storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal organides Alkali metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Metaphosphoric Acid Potassium Salt

Introduction to KPotassium Salt of Metaphosphoric Acid (CAS No. 7790-53-6)

KPotassium Salt of Metaphosphoric Acid, with the chemical formula K₃P₃O₉, is a compound derived from the condensation of phosphoric acid units. It is widely recognized for its applications in various scientific and industrial domains, particularly in the fields of analytical chemistry, material science, and pharmaceutical research. The compound's unique structural properties and chemical stability make it an invaluable reagent in multiple high-purity applications.

The chemical identity of this compound is underscored by its CAS number, CAS No. 7790-53-6, which serves as a unique identifier in the global chemical industry. This numbering system ensures precise classification and tracking, facilitating seamless integration into research protocols and industrial processes. The potassium salt form of metaphosphoric acid is particularly favored due to its enhanced solubility in water and organic solvents, making it highly versatile for laboratory experimentation.

In recent years, KPotassium Salt of Metaphosphoric Acid has garnered significant attention in the realm of pharmaceutical development. Its ability to act as a chelating agent has been exploited in the synthesis of novel drug formulations aimed at targeting metal ion-dependent diseases. For instance, studies have demonstrated its potential role in modulating enzyme activities that are sensitive to metal ion concentrations, thereby opening new avenues for therapeutic intervention.

The compound's application extends to advanced material science, where it serves as a precursor in the synthesis of high-performance ceramics and glass materials. Its ability to form stable phosphate frameworks contributes to the development of materials with exceptional thermal and mechanical properties. Researchers have leveraged these characteristics to create next-generation components for aerospace and automotive industries, where durability under extreme conditions is paramount.

Furthermore, KPotassium Salt of Metaphosphoric Acid has found utility in analytical chemistry as a standard reference material. Its predictable behavior in various chemical reactions makes it an ideal candidate for calibrating instruments and validating experimental methodologies. This reliability has been instrumental in ensuring the accuracy of data obtained from complex analytical techniques such as chromatography and spectroscopy.

Recent advancements in green chemistry have highlighted the environmental benefits of using KPotassium Salt of Metaphosphoric Acid. Its biodegradability and low toxicity profile make it an attractive alternative to traditional synthetic reagents that may pose ecological risks. This aligns with global efforts to promote sustainable practices in chemical manufacturing and laboratory research.

The pharmaceutical industry has also explored the potential of this compound as a stabilizer in drug formulations. Its ability to prevent degradation caused by moisture or oxygen has been particularly useful in developing oral and injectable medications with extended shelf lives. Such improvements enhance patient compliance and reduce healthcare costs associated with frequent medication replenishment.

In conclusion, KPotassium Salt of Metaphosphoric Acid (CAS No. 7790-53-6) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique properties have positioned it as a cornerstone reagent in pharmaceutical research, material science, and analytical chemistry. As scientific understanding evolves, it is anticipated that new applications will continue to emerge, further solidifying its importance in modern chemistry.